Cas no 175204-28-1 (3-(Cyclohexylamino)-4-ethoxycyclobut-3-ene-1,2-dione)

• Product Name: 3-(Cyclohexylamino)-4-ethoxycyclobut-3-ene-1,2-dione
• CAS No: 175204-28-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 111894
• PubChem ID: 4463163
• Update Time: 2025-04-18

3-(Cyclohexylamino)-4-ethoxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylamino)-4-ethoxycyclobut-3-ene-1,2-dione
• 3-Cyclobutene-1,2-dione,3-(cyclohexylamino)-4-ethoxy-
• HMS3536P17
• CCG-200920
• DTXSID40403551
• AKOS001575694
• 3-(2-FURYL)ACRYLICACID*N-HYDROXYSUCCINIMIDEESTER
• 3-Cyclobutene-1,2-dione, 3-(cyclohexylamino)-4-ethoxy-
• 175204-28-1

• Inchi： 1S/C12H17NO3/c1-2-16-12-9(10(14)11(12)15)13-8-6-4-3-5-7-8/h8,13H,2-7H2,1H3
• InChI Key： LEBSLFMCINAPTE-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(C=1NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1

Experimental Properties

• PSA: 55.4